Cas no 29671-30-5 (Hexanoic acid, 2-chloro-)
Hexanoic acid, 2-chloro- structure
Product Name:Hexanoic acid, 2-chloro-
CAS No:29671-30-5
MF:C6H11ClO2
MW:150.603341341019
CID:1439246
PubChem ID:564933
Update Time:2025-04-20
Hexanoic acid, 2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-chloro-
- 2-chlorohexanoic acid
- AKOS006307672
- SCHEMBL321177
- chlorohexanoic acid
- TQP0740
- 29671-30-5
- DTXSID90340467
-
- Inchi: 1S/C6H11ClO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
- InChI Key: OMPRMWFZHLNRQJ-UHFFFAOYSA-N
- SMILES: ClC(C(=O)O)CCCC
Computed Properties
- Exact Mass: 150.04483
- Monoisotopic Mass: 150.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Hexanoic acid, 2-chloro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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